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Compound of Interest

Compound Name: NC1153

Cat. No.: B15570748 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of NC1153, a selective Janus kinase 3 (JAK3) inhibitor. Researchers,

scientists, and drug development professionals are urged to adhere to these procedures to

ensure personnel safety and environmental protection. NC1153, identified by CAS number

150661-91-9, is a potent Mannich base compound requiring specialized handling and disposal

as chemical waste.

Hazard Profile and Safety Summary
While a specific Safety Data Sheet (SDS) for NC1153 is not publicly available, its classification

as a Mannich base and a potent kinase inhibitor suggests a hazard profile that warrants careful

handling. Similar compounds, such as other JAK inhibitors and Mannich base adducts, exhibit

characteristics that should be assumed for NC1153 in the absence of specific data.

Assumed Hazard Information:
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Hazard Classification Description Primary Precaution

Acute Oral Toxicity Harmful if swallowed.
Avoid ingestion. Wash hands

thoroughly after handling.

Serious Eye Damage/Irritation
May cause serious eye

damage.

Wear safety glasses or

goggles.

Aquatic Toxicity
Potentially very toxic to aquatic

life with long-lasting effects.[1]

Do not dispose of down the

drain.

Incompatible Materials
Strong acids, strong bases,

and strong oxidizing agents.

Store separately from

incompatible chemicals.

Hazardous Decomposition

May emit toxic fumes,

including carbon oxides and

nitrogen oxides, under fire

conditions.

Use appropriate fire

extinguishing media and wear

self-contained breathing

apparatus in case of fire.

Experimental Protocols for Disposal
The following step-by-step procedures are based on general best practices for the disposal of

hazardous laboratory chemicals and should be followed for all waste streams containing

NC1153.

1. Waste Identification and Segregation:

Pure Compound: Any unused or expired pure NC1153 powder must be treated as hazardous

chemical waste.

Contaminated Labware: All disposable items that have come into direct contact with

NC1153, including pipette tips, vials, gloves, and bench paper, are to be considered

contaminated waste.

Solutions: Aqueous and solvent-based solutions containing NC1153 must be collected as

liquid chemical waste. Do not mix with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.
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Sharps: Needles, syringes, and other sharps contaminated with NC1153 must be disposed

of in a designated, puncture-proof sharps container.

2. Waste Collection and Storage:

Collect all NC1153 waste in clearly labeled, chemically compatible containers with secure

lids.

The label should include "Hazardous Waste," the chemical name "NC1153," the CAS

number "150661-91-9," and the primary hazard(s) (e.g., "Toxic," "Aquatic Hazard").

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Liquid waste containers should be stored in secondary containment to prevent spills.

3. Final Disposal:

Consult your institution's EHS department for specific guidance on the final disposal of

NC1153 waste.

Do not dispose of any NC1153 waste down the drain or in the regular trash.

The most common disposal route for this type of chemical waste is through a licensed

hazardous waste disposal company, which will typically use high-temperature incineration.

NC1153 Disposal Workflow
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Caption: Decision workflow for the proper disposal of NC1153 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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